POLYQUATERNIUM-9

• CAS No.: 130291-58-6
• Molecular Formula: C8H9NO2

Description

POLYQUATERNIUM-9 is a synthetic, high molecular weight polymer belonging to the polyquaternium family, defined by the International Nomenclature for Cosmetic Ingredients (INCI) . Chemically, it is the homopolymer of N,N-(dimethylamino)ethyl ester of methacrylic acid, quaternized with bromomethane, which provides the molecule with a permanent positive charge . This cationic nature is the basis for its key functional properties, making it a compound of interest for various research applications. Its primary research applications stem from its function as a film-forming agent and antistatic agent . The polymer's positive charge facilitates ionic bonding to negatively charged surfaces, such as hair and skin, which is a critical mechanism for studying surface conditioning, substantivity, and the modulation of electrostatic properties . In research settings, this compound is valuable for investigating the development of conditioning formulations, where it aids in improving combability, imparting a soft feel, and providing a flexible, supportive film that can help to seal in moisture . Its ability to form a clear, continuous film also makes it a useful tool in studies focused on material science for personal care, such as the creation of protective barriers on biological substrates or the exploration of polymer interactions with surfactants and other actives . Researchers utilize this polymer to explore the stabilization of formulations and the long-term effects of cationic polymers on various surfaces. This product is designated For Research Use Only (RUO). It is strictly not for use in diagnostic or therapeutic procedures, and is not intended for personal or commercial consumer product formulation.

Synthetic Pathways and Polymerization Mechanisms of Polyquaternium 9

Precursor Monomers and Initiator Systems in Polyquaternium-9 Synthesis

The primary precursor monomer for this compound is N,N-(dimethylamino)ethyl methacrylate (B99206) (DMAEMA). wikipedia.orgatamankimya.comatamankimya.com This monomer contains a tertiary amine group, which is crucial for the subsequent quaternization step. DMAEMA is a clear to light-yellow liquid that can undergo polymerization. nih.gov

Homopolymerization of N,N-(dimethylamino)ethyl ester of Methacrylic Acid

Homopolymerization of DMAEMA results in the formation of poly(N,N-dimethylaminoethyl methacrylate) (PDMAEMA). researchgate.netroyalsocietypublishing.orgnih.gov This polymerization can be achieved through various methods, including conventional free radical polymerization and controlled/living radical polymerization techniques such as Reversible Addition-Fragmentation Chain Transfer (RAFT) polymerization and Atom Transfer Radical Polymerization (ATRP). researchgate.netroyalsocietypublishing.orgnih.govacs.orgrsc.org

Conventional free radical polymerization of DMAEMA is a common method, although obtaining polymers with repeatable properties can be challenging. royalsocietypublishing.orgnih.gov Initiators such as 2,2'-azobisisobutyronitrile (AIBN) are frequently used in solution polymerization of DMAEMA. researchgate.netroyalsocietypublishing.orgnih.gov

Controlled polymerization techniques like RAFT and ATRP allow for better control over the molecular weight and molecular weight distribution of the resulting PDMAEMA. researchgate.netacs.org For instance, RAFT polymerization of DMAEMA has been conducted in toluene (B28343) using cumyl dithiobenzoate (CDB) as a chain transfer agent and AIBN as an initiator. researchgate.net ATRP has also been employed for the synthesis of PDMAEMA, including star-shaped architectures, using various initiators. acs.org

Quaternization with Bromomethane (B36050)

The second key step in the synthesis of this compound is the quaternization of the tertiary amine groups in the PDMAEMA polymer chain using bromomethane (also known as methyl bromide). wikipedia.orgatamankimya.comatamankimya.com Bromomethane is an organobromine compound with the formula CH3Br. nih.govuni.lueasychem.orgwikipedia.org This reaction converts the tertiary amine nitrogen into a positively charged quaternary ammonium (B1175870) center, with bromide as the counterion.

The quaternization reaction typically involves reacting the PDMAEMA with bromomethane in a suitable solvent. The degree of quaternization can be controlled by adjusting the reaction conditions, such as the molar ratio of the alkyl halide to the DMAEMA monomer repeat units, temperature, and reaction time. researchgate.net Studies have investigated the quaternization of PDMAEMA with various alkyl halides, including bromoethane (B45996) and bromomethane. researchgate.netmdpi.comrsc.org

Reaction Kinetics and Thermodynamic Considerations in Quaternization Processes

The quaternization of tertiary amines with alkyl halides is a type of Menshutkin reaction. sciensage.inforesearchgate.netrsc.orgkoreascience.kr The kinetics of these reactions have been studied to understand the factors influencing the reaction rate. The reaction rate is generally found to be dependent on the concentration of both the tertiary amine and the alkyl halide, often showing first-order dependence on each reactant. sciensage.inforesearchgate.net

Factors influencing the reaction kinetics include the nature of the solvent and the steric and electronic effects of the substituents on the tertiary amine and the alkyl halide. sciensage.inforesearchgate.netkoreascience.kr Polar solvents with higher dielectric constants generally increase the reaction rate, indicating a polar or charged transition state. sciensage.infosciensage.info Steric hindrance around the nitrogen atom of the tertiary amine or at the carbon atom of the alkyl halide being attacked can decrease the reaction rate. researchgate.net

Thermodynamic parameters such as activation energy, enthalpy of activation, and entropy of activation provide insights into the energy landscape and the organization of the transition state. sciensage.infosciensage.info Higher activation energy is associated with slower reactions, which can be influenced by steric factors. sciensage.infosciensage.info A negative value for the entropy of activation suggests a more ordered transition state compared to the reactants, which is consistent with the formation of a more constrained structure during the reaction. sciensage.infosciensage.info

Studies on the quaternization of PDMAEMA with alkyl halides have also investigated the reaction kinetics at different temperatures, showing that the rate of quaternization increases with increasing temperature. researchgate.net

Advanced Polymerization Techniques for Tailored Polyquaternium Architectures

Advanced polymerization techniques offer greater control over polymer architecture, allowing for the synthesis of polyquaterniums with specific structures, such as linear, hyperbranched, and dendritic forms. nih.govnih.govfrontiersin.orgacs.orgresearchgate.netstars-natur.cznih.govmdpi.comrsc.orguakron.edu

Synthesis of Linear Polyquaternium Structures

Linear polyquaternium structures, like the backbone of this compound before quaternization, are typically synthesized via chain-growth polymerization methods of monomers containing latent or pre-charged cationic groups. For this compound, this involves the polymerization of DMAEMA to form linear PDMAEMA chains, which are then quaternized. wikipedia.orgatamankimya.comatamankimya.com Controlled polymerization techniques such as RAFT and ATRP are valuable for synthesizing linear PDMAEMA with controlled molecular weights and narrow polydispersities. researchgate.netacs.orgrsc.org

Exploration of Hyperbranched and Dendritic Polyquaternium Structures

Beyond linear structures, researchers have explored the synthesis of hyperbranched and dendritic polyquaternium architectures. nih.govfrontiersin.orgmdpi.comrsc.orguakron.edupatsnap.com These structures are characterized by a high degree of branching and a large number of end groups, which can lead to unique properties. frontiersin.org

Hyperbranched polymers can be synthesized through various methods, including polycondensation, polyaddition, ring-opening reactions, and controlled radical polymerization techniques like RAFT using specific monomers or branching agents. nih.govfrontiersin.orgmdpi.comrsc.org For example, hyperbranched copolymers of DMAEMA have been synthesized via RAFT polymerization using a branching agent. mdpi.com

Role of Cationizing Reagents in Conditioning Polymer Production

Cationizing reagents play a crucial role in the production of conditioning polymers, including this compound, by introducing positively charged quaternary ammonium groups into the polymer structure. quab.com These cationic groups are essential for the conditioning properties of the polymers.

Conditioning polymers function by adsorbing onto negatively charged substrates like hair and skin through electrostatic interactions. quab.comgriffith.edu.au Hair, for instance, carries a net negative charge, particularly when damaged or exposed to anionic surfactants found in shampoos. atamanchemicals.comatamankimya.comquab.comgriffith.edu.au The positive charges on the polyquaternium neutralize these negative charges, leading to effects such as reduced static electricity, improved wet and dry combability, and enhanced feel. atamanchemicals.comatamankimya.comatamankimya.comatamanchemicals.comalfa-chemistry.com

Cationizing reagents are the chemical agents that facilitate the incorporation of these positive charges. In the case of this compound, bromomethane acts as the cationizing reagent, reacting with the tertiary amine groups on the polymer backbone to form the quaternary ammonium salts. atamankimya.comatamanchemicals.comatamankimya.comatamankimya.com

Other examples of cationizing reagents mentioned in the context of conditioning polymers include 3-chloro-2-hydroxypropyltrimethylammonium chloride and 2,3-epoxy-propyltrimethylammonium chloride, which are used to cationize polymers containing hydroxyl, amino, or mercapto functional groups, such as cellulose (B213188) derivatives used in the production of Polyquaternium-10. quab.com The cationization process can involve reactions like etherification or esterification, grafting the cationic moieties onto the polymer backbone. quab.com

Advanced Characterization Methodologies for Polyquaternium 9 and Related Polycationic Systems

Spectroscopic Techniques for Structural Elucidation

Spectroscopic methods are fundamental for identifying the functional groups present in a polymer and confirming its chemical structure.

FTIR spectroscopy is a widely used technique for the characterization of polymers, including polyquaternium-9 and other polycationic systems. dntb.gov.uaijcce.ac.irarabjchem.orge3s-conferences.orgmdpi.comresearchgate.netresearchgate.net FTIR provides information about the vibrational modes of the chemical bonds within the polymer structure, allowing for the identification of characteristic functional groups. researchgate.net For polycationic polymers, FTIR can help confirm the presence of key groups such as C-H stretches, C=O stretches (from ester or amide groups), and C-N stretches (associated with the quaternary ammonium (B1175870) centers). e3s-conferences.orgnih.gov

Studies on related cationic polymers, such as a cationic poly(proline-epichlorohydrin) composite, have utilized FTIR to characterize the synthesized material, identifying bands corresponding to CH2 groups, C=O stretching vibrations, and O-H and C-O stretches. nih.gov Similarly, FTIR analysis of poly(vinyl alcohol)/polyquaternium-7 membranes revealed peaks corresponding to the characteristic functional groups of both poly(vinyl alcohol) and polyquaternium-7, including C=O stretch and C-N stretch. e3s-conferences.org Changes or shifts in peak positions in FTIR spectra can also indicate interactions between different components in polymer blends or the successful chemical crosslinking. e3s-conferences.orgresearchgate.net

NMR spectroscopy, particularly 13C NMR, is a powerful tool for determining the detailed molecular structure and composition of polymers. dntb.gov.uaijcce.ac.irarabjchem.orgresearchgate.net 13C NMR provides information about the carbon backbone of the polymer. youtube.comlibretexts.org While 1H NMR is more sensitive due to the higher natural abundance of 1H, 13C NMR offers a wider chemical shift range, providing better resolution for different carbon environments within the polymer chain. libretexts.orgpressbooks.pub

For this compound, which is a homopolymer of N,N-(dimethylamino)ethyl ester of methacrylic acid, quaternized with bromomethane (B36050), 13C NMR can be used to identify the distinct carbon atoms in the methacrylate (B99206) backbone, the ester group, and the quaternized dimethylaminoethyl group. atamankimya.comatamankimya.comatamanchemicals.com Although specific 13C NMR data for this compound was not extensively detailed in the search results, studies on other polymers and polycationic systems demonstrate the utility of 13C NMR in structural characterization. ijcce.ac.irresearchgate.net For instance, 1H NMR has been used alongside FTIR and other techniques to characterize cationic polymers. dntb.gov.uaijcce.ac.irnih.gov The interpretation of 13C NMR spectra involves analyzing chemical shifts, which are influenced by the electronic environment of the carbon atoms. libretexts.orgpressbooks.pub

Thermal and Morphological Analysis

Thermal and morphological analyses provide insights into the physical properties of polymers, including their thermal stability, phase transitions, and surface characteristics.

Differential Scanning Calorimetry (DSC) is a thermal analysis technique used to measure the heat flow into or out of a sample as a function of temperature or time. dntb.gov.uaarabjchem.orgnih.goveag.comresearchgate.net DSC is valuable for studying the thermal transitions of polymers, such as glass transition temperature (Tg), melting point (Tm), and crystallization temperature (Tc). eag.com These transitions are characteristic of a polymer's physical state and can be influenced by factors like molecular weight, crystallinity, and the presence of additives or co-monomers. eag.com

For this compound and related polycationic systems, DSC can provide information about their thermal behavior, including potential glass transition temperatures or melting points if they are semi-crystalline. Studies on other cationic polymers have utilized DSC to investigate their thermal properties. dntb.gov.uaarabjchem.orgnih.govresearchgate.net For example, DSC analysis was performed on a cationic poly(proline-epichlorohydrin) composite to understand its thermal characteristics. dntb.gov.uanih.gov DSC can also be used to assess the effects of processing or formulation on the thermal properties of the polymer. eag.com

Thermogravimetric Analysis (TGA) is a technique that measures the change in mass of a sample as a function of temperature or time under a controlled atmosphere. dntb.gov.uaijcce.ac.irarabjchem.orgmdpi.comresearchgate.netnih.gov TGA is primarily used to determine the thermal stability of a material and to quantify the amount of volatile components or fillers. The degradation profile obtained from TGA can provide information about the decomposition temperature and the different stages of thermal degradation.

Research on cationic polymers, including a cationic poly(proline-epichlorohydrin) composite and hydrogels containing polyquaternium-7, has employed TGA to evaluate their thermal stability. dntb.gov.uamdpi.comresearchgate.netnih.gov These studies can determine the temperature at which significant mass loss occurs, indicating the onset of thermal degradation. nih.gov TGA data can also be used to compare the thermal stability of different polymer formulations or to assess the impact of modifications on the polymer's resistance to heat. ijcce.ac.irmdpi.com

Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface topography and morphology of materials at high resolution. dntb.gov.uaijcce.ac.irarabjchem.orge3s-conferences.orgmdpi.comnih.govresearchgate.netscielo.brscielo.brcbiore.idnsf.govnih.gov SEM provides detailed images of the surface structure, allowing for the examination of features such as roughness, porosity, and the presence of deposited layers.

In the context of this compound and related polycationic polymers, SEM can be used to study the surface characteristics of the polymer itself or the surface of materials treated with the polymer, such as hair fibers. Studies on the interaction of polyquaternium-7 with hair, for example, have used SEM to observe the deposition of the polymer on the hair surface and the resulting changes in surface roughness. researchgate.netscielo.brscielo.br SEM images can reveal the morphology of polymer films or coatings and provide visual evidence of how the polymer interacts with a substrate. e3s-conferences.orgscielo.brcbiore.id SEM is a valuable tool for understanding the physical form of the polymer and how its morphology relates to its performance. e3s-conferences.orgcbiore.id

Optical and Polarized Light Microscopy

Optical microscopy is a fundamental technique for visualizing the morphology and structure of materials, including polymers azooptics.com. When applied to polycationic systems, it can reveal the uniformity of prepared formulations and the interaction of the polymer with other substances researchgate.net. Polarized light microscopy (PLM) enhances contrast for birefringent materials, providing information about their optical properties and structure that might not be visible under normal light nasa.govmicroscopyu.com. PLM employs polarizing filters to analyze how a material interacts with polarized light, allowing for the determination of properties such as isotropy, anisotropy, birefringence, and extinction angle nasa.govmicroscopyu.com. This technique can be used to examine the physical state of polycationic gels or to observe the deposition of polyquaterniums on surfaces like hair fibers researchgate.netresearchgate.net. Studies on polycationic gels have utilized optical microscopy to analyze the gel structure and the two-phase interaction states of polycations within the gel system researchgate.net. Optical and polarized light microscopy have also been used to investigate the deposition of different polyquaterniums on human hair fibers, providing visual evidence of polymer presence on the hair surface researchgate.net.

Colloid and Surface Chemistry Characterization

The behavior of polyquaterniums in solution and at interfaces is heavily influenced by their colloidal and surface chemistry properties. Techniques such as zeta potential measurements and dynamic light scattering are essential for understanding these aspects.

Zeta Potential Measurements for Surface Charge Analysis

Zeta potential is a key parameter for characterizing the surface charge of particles in a colloidal system and is indicative of colloidal stability izon.comamericanpharmaceuticalreview.com. It represents the electrical potential at the slipping plane of a particle izon.com. For polycationic polymers like this compound, zeta potential measurements provide insight into the magnitude and sign of their charge in solution, which is critical for understanding their interactions with negatively charged surfaces or molecules horiba.comacs.org. The zeta potential of charged polymers can be easily analyzed, and it is known to decrease as the polyelectrolyte concentration increases due to increasing ionic strength and intermolecular interactions horiba.com. Studies on polycationic systems, such as polyethylenimine (PEI), have shown that zeta potential measurements can characterize the charge of polymeric species and how it is affected by factors like concentration horiba.com. Zeta potential is also used to assess the surface charge of modified membranes or particles, demonstrating the change in properties due to the addition of polyelectrolytes mdpi.comchalmers.se. Furthermore, zeta potential measurements can be used to quantify the interaction of charged molecules, such as peptides, with lipid membranes, as the binding affects the membrane surface charge nih.gov. In the context of polyquaterniums, zeta potential has been used to correlate the charge of bacterial strains with their resistance to polyquaternium-1 solutions researchgate.net.

Dynamic Light Scattering (DLS) for Particle Size and Distribution

Dynamic Light Scattering (DLS) is a widely used technique for determining the size and size distribution of particles, including polymers and polyplexes, in solution acs.orgnist.gov. DLS measures the Brownian motion of particles and relates it to their hydrodynamic size nist.gov. This is particularly useful for characterizing the size of polyquaternium aggregates or complexes formed with other molecules. For polycationic systems, DLS is employed to analyze the particle sizes and distributions, which can be influenced by factors such as the ratio of components in a complex or the ionic strength of the solution acs.orgnih.govresearchgate.net. For example, DLS has been used to study the particle size of complexes formed between bovine serum albumin (BSA) and branched polyethylenimine (PEI), a model polycation nih.gov. Combined analysis using DLS and analytical ultracentrifugation has provided insights into the size, molecular weight, and porosity of polycation/oligodeoxynucleotide polyplexes acs.org. DLS measurements can also assess the colloidal stability of polycation-stabilized nanoparticles, showing how particle size remains constant under varying pH conditions researchgate.net.

Rheological Characterization of Polyquaternium Systems

Rheology is the study of the flow and deformation of matter, providing crucial information about the viscosity, elasticity, and viscoelastic behavior of polymer solutions and formulations mdpi.com. Rheological characterization of polyquaternium systems is important for understanding their performance in applications where flow and texture are critical, such as in personal care products atamankimya.comresearchgate.net. Polycationic polymers can influence the rheology and microstructure of formulations, and techniques like continuous shear and oscillatory rheology are used to evaluate properties such as viscosity, yield stress, and viscoelastic moduli (storage modulus G' and loss modulus G'') mdpi.comresearchgate.netresearchgate.netnih.gov. Studies have investigated the influence of synthetic cationic polymers, including Polyquaternium-7 and Polyquaternium-11, on the rheology and microstructure of creams researchgate.netscribd.com. Rheological characterization can reveal shear-thinning behavior, thixotropy, and viscoelastic properties of polymer solutions researchgate.netunit.no. This information is valuable for modeling fluid behavior and predicting the performance of formulations unit.no. The rheological properties of polymeric systems can also be correlated with their mechanical and textural properties, which are relevant for their application in various products mdpi.comresearchgate.netnih.govscielo.br.

Analytical Chemistry Approaches for Concentration and Interaction Studies

Analytical chemistry techniques are employed to quantify the concentration of polyquaterniums and study their interactions with other substances.

Metachromatic Polyelectrolyte Titration

Metachromatic polyelectrolyte titration is an analytical technique used to determine the concentration and charge density of polyelectrolytes in aqueous solutions griffith.edu.auresearchgate.netgrafiati.com. This method relies on the interaction between a charged polyelectrolyte and a titrant of opposite charge in the presence of a metachromatic dye researchgate.netmdpi.comdiva-portal.org. The dye changes color upon binding to the polyelectrolyte or the titrant, indicating the endpoint of the titration researchgate.netdiva-portal.org. For polyquaterniums, which are cationic polyelectrolytes, an anionic titrant like poly(vinylsulfuric acid) potassium (PVSK) is typically used with a cationic indicator dye such as o-toluidine (B26562) blue or toluidine blue O researchgate.netdiva-portal.orgresearchgate.net. The color change of the dye (e.g., from blue to violet or pink with toluidine blue) signals the point at which the polyquaternium has been neutralized by the titrant and the titrant begins to complex with the dye researchgate.netdiva-portal.orgresearchgate.net. This technique can be performed visually or spectrophotometrically to determine the concentration of polyquaterniums researchgate.net. While the method can be affected by the presence of other ions, it has been shown to be viable even in the presence of anionic surfactants like sodium dodecyl sulfate (B86663) griffith.edu.au. Metachromatic titration is useful for determining the charge density of polyquaterniums and measuring their concentration when the charge density is known griffith.edu.au. The technique is based on the principle of stoichiometric adsorption between the fiber or polymer charges and the titrant diva-portal.orgcapes.gov.br.

Potentiometric Determination via Ion-Exchanger Membranes

Potentiometric methods utilizing ion-exchanger membranes are employed for the determination of polycations. This technique involves using a polycation-selective polymeric membrane electrode, often doped with an ion exchanger like dinonylnaphthalene (B12650604) sulfonate (DNNS). nih.govresearchgate.netoup.comresearchgate.net The membrane potential changes in response to the concentration of polyions in the solution. nih.govnih.gov

The principle behind this method relies on the electrostatic binding interaction between the polycation and a sensing element, which affects the activity of the polycation at the membrane interface. In systems involving polycations and oppositely charged species, such as heparin or anionic surfactants, potentiometric titrations can be performed. nih.govoup.comgriffith.edu.auresearchgate.net The binding of the anionic species to the polycation reduces the concentration of free polycation, leading to a change in membrane potential. nih.gov This change can be monitored to determine the concentration of the polycation or to study the binding interaction. nih.govresearchgate.net

For instance, a polycation-sensitive membrane electrode has been developed for the potentiometric detection of heparin, utilizing a protamine controlled-release system. nih.govresearchgate.net The electrostatic interaction between heparin and protamine decreases the concentration of free protamine at the sample-membrane interface, facilitating the stripping of protamine out of the membrane surface via an ion-exchange process with sodium ions, thus decreasing the membrane potential. nih.gov This method has shown a linear relationship between the initial slope of the potential change and heparin concentration. nih.gov

Polyelectrolyte-sensitive ion-selective electrodes (ISEs) can be used to quantify and characterize polyquaternium species in solution. researchgate.net Binding of an anionic surfactant to a polyquaternium polymer can simplify electrochemical detection by allowing the monitoring of the unbound surfactant concentration using the Nernstian response of ion-exchanger membranes. researchgate.net This approach facilitates the determination of polyquaternium polymer concentrations through titration. researchgate.net

Isothermal Titration Calorimetry (ITC) for Molecular Interactions

Isothermal Titration Calorimetry (ITC) is a powerful technique used to quantitatively determine the thermodynamic parameters of molecular interactions. scconline.orgmdpi.com While widely used for specific host-guest interactions in biology and supramolecular chemistry, ITC can also provide valuable information about non-specific interactions, such as electrostatic or hydrophobic interactions, particularly in polyelectrolyte systems. nih.govmdpi.com

ITC directly measures the heat evolved or absorbed during a binding process, allowing for the determination of key parameters including the binding constant (), stoichiometry (), and enthalpy of binding (). mdpi.com Analysis of these parameters provides insights into the driving forces behind the interactions, such as electrostatic contributions, hydration changes, and conformational changes. nih.gov

Studies utilizing ITC have investigated the interactions between polycations and various molecules, including DNA, proteins, and anionic surfactants. nih.govresearchgate.netacs.orgresearchgate.net For example, ITC has been used to study the interaction of cationic polymers from the poly(amidoamine) family with DNA, revealing that electrostatic interactions dominate the binding process and that the interaction can be coupled with proton extraction from the buffer. acs.org The enthalpy change upon complexation between polycation-polyanion combinations has been observed to change from exothermic to endothermic with increasing salt concentration, indicating the influence of ionic strength on the interaction. nih.gov

ITC experiments can provide detailed thermodynamic profiles of the interactions between polyquaterniums and other charged species, helping to understand the nature and strength of these associations in solution. mdpi.com

Conductimetric Methods for Solution Behavior

Conductimetric methods are employed to measure the electrical conductivity of solutions, providing information about their ionic composition, concentration, and the behavior of charged species. solubilityofthings.com For polyelectrolyte solutions, conductimetry is a valuable tool for characterizing ionic interactions and counterion association. researchgate.netresearchgate.net

The conductivity of a solution is directly related to the concentration, charge, and mobility of the ions present. solubilityofthings.com In polyelectrolyte solutions, the presence of highly charged polymer chains and their associated counterions significantly influences conductivity. researchgate.netresearchgate.net Conductimetric titrations are particularly useful for studying the interactions between polycations and polyanions or other charged molecules. researchgate.netacs.org

When a polycation interacts with an oppositely charged species, changes in the mobility and effective concentration of ions in the solution occur, leading to a change in conductivity. mdpi.com By monitoring the conductivity during the titration, the stoichiometry of the interaction and the extent of complex formation can be determined. mdpi.com Deviations in the measured conductivity from the sum of the individual components' conductivities indicate molecular interactions. scconline.orgmdpi.com Stronger interactions typically result in larger deviations. mdpi.com

Conductimetric methods have been applied to characterize the behavior of ionic surfactants in solution and to investigate the interactions between cationic and anionic compounds. scconline.orgmdpi.com For instance, studies have used conductimetry to examine the interactions between didecyldimethylammonium chloride (DDAC) and various anionic species, showing different conductivity behaviors depending on the anionic functional group involved. mdpi.com

Attenuated Total Reflectance (ATR) Spectral Analysis

Attenuated Total Reflectance (ATR) coupled with Fourier Transform Infrared (FT-IR) spectroscopy is a surface-sensitive technique widely used for the characterization of materials, including polymers. scielo.brthermofisher.com ATR-FTIR allows for the collection of infrared spectra from the surface of a sample with minimal or no sample preparation. thermofisher.com

In ATR-FTIR, an infrared beam is directed onto an optically dense crystal with a high refractive index. thermofisher.com This creates an evanescent wave that extends beyond the crystal surface into the sample in contact with it. thermofisher.com The evanescent wave is attenuated at wavelengths where the sample absorbs energy, and the attenuated beam is then measured by the IR detector. thermofisher.com This technique is particularly useful for analyzing strongly absorbing or thick samples and is sensitive to the surface layer of materials. thermofisher.com

ATR spectral analysis can be used to confirm the presence of this compound on a substrate and to investigate its interactions with the surface. By comparing the ATR spectra of the substrate before and after treatment with this compound, characteristic peaks corresponding to the polymer can be identified, indicating deposition. nih.govresearchgate.net ATR can also provide information about potential interactions between the polymer and the substrate based on shifts or changes in peak positions and intensities. nih.gov

Studies have successfully used ATR spectroscopy to track the presence of polyquaternium polymers on hair fibers and to propose specific wavenumbers for individual polymeric agents. nih.govresearchgate.net This demonstrates the utility of ATR in analyzing the deposition and potential interaction of polyquaterniums with biological substrates.

X-ray Diffraction (XRD) Analysis

X-ray Diffraction (XRD) is a powerful analytical technique used to characterize the structural properties of crystalline materials, including polymers. numberanalytics.comfilab.fr XRD provides insights into the arrangement of atoms within a material, allowing for the determination of crystallinity, crystal structure, and crystalline grain size. numberanalytics.comfilab.frazooptics.com

The principle of XRD is based on the diffraction of X-rays by the periodic arrangement of atoms in a crystalline lattice. azooptics.com When X-rays interact with a crystalline sample, they are scattered, and constructive interference occurs at specific angles according to Bragg's Law. azooptics.com The resulting diffraction pattern is unique to the crystalline phases present in the sample. filab.fr

For polymers, XRD can be used to determine the degree of crystallinity, identify different crystalline forms, and analyze changes in crystal structure upon processing or interaction with other substances. numberanalytics.com While this compound is typically supplied as an aqueous solution and may not be highly crystalline in its common forms, XRD can be applied to study its structure in solid state or when incorporated into crystalline matrices or complexes.

Studies have utilized XRD to characterize the structural details of materials incorporating polyquaterniums, such as superabsorbent hydrogels containing Polyquaternium-7. tiiips.comnih.gov XRD analysis confirmed the presence of Polyquaternium-7 within the hydrogel network and provided information about the crystalline structure of the composite material. nih.gov XRD can also be used to assess the purity of crystalline compounds by identifying impurity peaks in the diffraction pattern. alfa-chemistry.com

Compound Name	PubChem CID
This compound	130291-58-6 epa.gov
Polyquaternium-7	168563 wikipedia.org
Protamine	164808
Heparin	970
Sodium Dodecyl Sulfate	3423265
Acrylamide (B121943)	6579
Diallyldimethylammonium chloride	643041
Didecyldimethylammonium chloride (DDAC)	3033415
Poly(acrylic acid) (PAA)	57818389
Tara Gum	16217803
Dinonylnaphthalene sulfonate (DNNS)	160902

This compound, a synthetic cationic polymer, is widely utilized in various industries, particularly in personal care products, owing to its ability to interact with negatively charged surfaces such as hair and skin. wikipedia.org Understanding the fundamental properties and behavior of this compound and other related polycationic systems necessitates the application of advanced characterization techniques. These methods provide crucial insights into their molecular interactions, solution dynamics, and structural attributes, which are essential for optimizing their performance and applications.

Potentiometric Determination via Ion-Exchanger Membranes

Potentiometric methods employing ion-exchanger membranes offer a valuable approach for the determination of polycations. This technique typically involves the use of a polymeric membrane electrode selectively sensitive to polycations, often incorporating an ion exchanger such as dinonylnaphthalene sulfonate (DNNS). nih.govresearchgate.netoup.comresearchgate.net The electrical potential across the membrane responds to changes in the concentration of polyions in the surrounding solution. nih.govnih.gov

The underlying principle is based on the electrostatic interaction between the polycation and a sensing component within the membrane, which influences the polycation's activity at the membrane-solution interface. In systems containing polycations and oppositely charged species, like heparin or anionic surfactants, potentiometric titrations can be effectively conducted. nih.govoup.comgriffith.edu.auresearchgate.net The binding of the anionic species to the polycation leads to a decrease in the concentration of free polycation, consequently altering the membrane potential. nih.gov Monitoring this potential change allows for the determination of the polycation concentration or the investigation of the binding interaction characteristics. nih.govresearchgate.net

For example, a polycation-sensitive membrane electrode has been developed for the potentiometric detection of heparin, employing a controlled release system for protamine. nih.govresearchgate.net The electrostatic association between heparin and protamine diminishes the free protamine concentration at the sample-membrane interface, thereby promoting the exchange of protamine from the membrane surface with sodium ions, resulting in a decrease in membrane potential. nih.gov This methodology has demonstrated a linear correlation between the initial rate of potential change and the concentration of heparin. nih.gov

Polyelectrolyte-sensitive ion-selective electrodes (ISEs) are capable of quantifying and characterizing polyquaternium species in solution. researchgate.net When an anionic surfactant binds to a polyquaternium polymer, it simplifies electrochemical detection by enabling the monitoring of the unbound surfactant concentration using the Nernstian electromotive force (emf) response of ion-exchanger membranes. researchgate.net This approach facilitates the straightforward determination of polyquaternium polymer concentrations through titration. researchgate.net

Isothermal Titration Calorimetry (ITC) for Molecular Interactions

Isothermal Titration Calorimetry (ITC) is a highly informative technique for the quantitative assessment of the thermodynamic parameters governing molecular interactions. scconline.orgmdpi.com While widely applied to study specific binding events in biological and supramolecular systems, ITC is also valuable for investigating non-specific interactions, such as electrostatic and hydrophobic forces, particularly relevant in polyelectrolyte systems. nih.govmdpi.com

ITC directly measures the heat absorbed or released during a binding process, enabling the determination of key thermodynamic quantities including the binding constant (), the stoichiometry of the interaction (), and the enthalpy change (). mdpi.com Analysis of these parameters provides critical insights into the energetic contributions driving the interactions, such as electrostatic forces, changes in hydration, and conformational rearrangements. nih.gov

Studies employing ITC have explored the interactions between polycations and various entities, including DNA, proteins, and anionic surfactants. nih.govresearchgate.netacs.orgresearchgate.net For instance, ITC has been utilized to investigate the interaction between cationic polymers from the poly(amidoamine) family and DNA, revealing the dominance of electrostatic interactions in the binding process and demonstrating that the interaction can be coupled with the extraction of protons from the buffer medium. acs.org The enthalpy change associated with complex formation between polycation-polyanion pairs has been observed to transition from exothermic to endothermic as the salt concentration increases, highlighting the significant influence of ionic strength on these interactions. nih.gov

ITC experiments can yield comprehensive thermodynamic profiles of the interactions between polyquaterniums and other charged species, contributing to a deeper understanding of the nature and strength of these associations in aqueous solutions. mdpi.com

Conductimetric Methods for Solution Behavior

Conductimetric methods are employed to measure the electrical conductivity of solutions, providing valuable information regarding their ionic composition, concentration, and the behavior of dissolved charged species. solubilityofthings.com For polyelectrolyte solutions, conductimetry serves as an important tool for characterizing ionic interactions and the phenomenon of counterion association. researchgate.netresearchgate.net

During the interaction between a polycation and an oppositely charged species, alterations occur in the mobility and effective concentration of ions in the solution, leading to a measurable change in conductivity. mdpi.com By monitoring the conductivity throughout the titration process, it is possible to determine the stoichiometry of the interaction and assess the extent of complex formation. mdpi.com Deviations between the measured conductivity and the theoretical sum of the individual components' conductivities are indicative of molecular interactions. scconline.orgmdpi.com Generally, stronger interactions manifest as larger deviations in conductivity. mdpi.com

Conductimetric methods have been successfully applied to characterize the behavior of ionic surfactants in solution and to investigate the interactions between cationic and anionic compounds. scconline.orgmdpi.com For example, studies have used conductimetry to examine the interactions between didecyldimethylammonium chloride (DDAC) and various anionic species, demonstrating distinct conductivity profiles depending on the specific anionic functional group involved. mdpi.com

Attenuated Total Reflectance (ATR) Spectral Analysis

Attenuated Total Reflectance (ATR) coupled with Fourier Transform Infrared (FT-IR) spectroscopy is a surface-sensitive analytical technique widely used for the characterization of various materials, including polymers. scielo.brthermofisher.com ATR-FTIR enables the acquisition of infrared spectra from the surface of a sample with minimal or no requirement for extensive sample preparation. thermofisher.com

In ATR-FTIR, an infrared beam is directed onto an optically dense crystal possessing a high refractive index at a specific angle of incidence. thermofisher.com This process generates an evanescent wave that extends beyond the surface of the crystal into the sample that is in close contact with it. thermofisher.com The evanescent wave is attenuated at infrared wavelengths where the sample absorbs energy, and the attenuated beam is subsequently detected by the IR spectrometer. thermofisher.com This technique is particularly well-suited for analyzing samples that are strongly absorbing or thick and is sensitive to the chemical composition of the surface layer of materials. thermofisher.com

ATR spectral analysis can be effectively used to confirm the presence of this compound on a substrate and to investigate its interactions with the surface material. By comparing the ATR spectra obtained from the substrate before and after treatment with this compound, characteristic absorption peaks corresponding to the polymer can be identified, providing evidence of its deposition. nih.govresearchgate.net Furthermore, ATR can offer insights into potential interactions between the polymer and the substrate through observations of shifts or changes in the positions and intensities of spectral peaks. nih.gov

Research has successfully employed ATR spectroscopy to monitor the deposition of polyquaternium polymers on hair fibers and to distinguish between different polymeric agents based on their specific spectral signatures. nih.govresearchgate.net This highlights the utility of ATR in analyzing the surface deposition and potential interaction of polyquaterniums with complex substrates.

X-ray Diffraction (XRD) Analysis

X-ray Diffraction (XRD) is a powerful analytical technique utilized to characterize the structural properties of crystalline materials, including polymers. numberanalytics.comfilab.fr XRD provides valuable information regarding the arrangement of atoms within a material, enabling the determination of its crystallinity, crystal structure, and the size of crystalline domains. numberanalytics.comfilab.frazooptics.com

The principle of XRD is based on the diffraction phenomenon that occurs when X-rays interact with the regularly spaced atoms within a crystalline lattice. azooptics.com When a crystalline sample is exposed to X-rays, the rays are scattered, and constructive interference occurs at specific angles that satisfy Bragg's Law. azooptics.com The resulting diffraction pattern is a unique fingerprint of the crystalline phases present in the sample. filab.fr

For polymeric materials, XRD can be used to determine the degree of crystallinity, identify different crystalline polymorphs, and analyze structural changes that may occur upon processing or interaction with other substances. numberanalytics.com While this compound is commonly supplied as an aqueous solution and may not exhibit significant crystallinity in this form, XRD can be applied to study its structure in the solid state or when it is incorporated into crystalline matrices or complexes.

Mechanistic Investigations of Polyquaternium 9 Interactions at Interfaces

Electrostatic Adsorption and Substantivity to Charged Substrates

The primary mechanism driving the utility of Polyquaternium-9 is its electrostatic adsorption onto anionic substrates. Surfaces such as human hair and skin carry a net negative charge at physiological pH due to the presence of amino acid residues like cysteine and glutamic acid. atamanchemicals.com This negative charge provides sites for the cationic quaternary ammonium (B1175870) groups along the this compound polymer chain to attach via strong ionic interactions. atamanchemicals.comspecialchem.com This electrostatic binding is the basis of the polymer's substantivity, which is its ability to deposit and remain on a surface even after rinsing with water. atamankimya.com This adsorbed layer of this compound neutralizes static charges and forms a smooth, conditioning film. incibeauty.comulprospector.com

The efficiency with which this compound deposits on a substrate is critically dependent on two key molecular parameters: charge density and molecular weight. nih.gov

Charge Density: This refers to the number of cationic charges per unit length or mass of the polymer. A higher charge density generally leads to a stronger electrostatic attraction with the anionic substrate, resulting in increased deposition. chemrxiv.org

Research on various cationic polymers demonstrates that both factors are crucial, and often an optimal balance is required for maximum performance. nih.govchemrxiv.org While very high molecular weight can enhance deposition, it may also lead to undesirable build-up over time. atamanchemicals.com

Table 1: Conceptual Relationship Between Polymer Properties and Deposition Efficacy This table illustrates the general principles of how charge density and molecular weight influence the deposition of cationic polymers like this compound onto an anionic substrate. Specific values for this compound are not publicly available.

Polymer Characteristic	Deposition Efficacy	Rationale
Low Charge Density	Low	Fewer cationic sites result in weaker electrostatic attraction to the substrate.
High Charge Density	High	Increased number of positive charges enhances the ionic bonding to the negative substrate. chemrxiv.org
Low Molecular Weight	Low	Smaller polymer chains have fewer potential points of attachment and are more easily rinsed away.
High Molecular Weight	High	Larger molecules can form multiple attachment points, leading to more robust adsorption and film formation. researchgate.net

The adsorption of this compound is highly sensitive to the pH of the surrounding medium. The pH affects both the polymer and, more significantly, the charge of the substrate. The quaternary ammonium groups on this compound are strong cations, meaning they remain positively charged over a wide pH range. However, the surface charge of substrates like hair is variable.

In acidic conditions (low pH), the anionic groups on hair (e.g., carboxylates) become protonated, reducing the net negative charge of the surface. This weakens the electrostatic driving force for polymer adsorption. Conversely, in alkaline conditions (high pH), these groups are deprotonated, increasing the hair's negative charge density and promoting stronger, more efficient deposition of the cationic polymer. nih.gov Studies on similar polyquaterniums have shown that deposition can be nearly zero at a pH of 5, while being significantly enhanced at a pH of 9. nih.govresearchgate.net

Table 2: Influence of pH on Substrate Charge and this compound Deposition This table provides a qualitative overview of how pH variation affects hair surface charge and the subsequent deposition of a permanently cationic polymer like this compound.

pH Condition	Hair Surface Charge	Driving Force for Adsorption	Expected Deposition Efficacy
Acidic (e.g., pH 4-5)	Low negative charge	Weak electrostatic attraction	Low / Minimal nih.gov
Neutral (e.g., pH 7)	Moderate negative charge	Moderate electrostatic attraction	Moderate
Alkaline (e.g., pH 8-9)	High negative charge	Strong electrostatic attraction	High nih.govresearchgate.net

Complexation with Oppositely Charged Macromolecules and Surfactants

In formulated products like shampoos and conditioners, this compound coexists with various other components, most notably anionic surfactants (e.g., Sodium Lauryl Sulfate). The strong electrostatic attraction between the cationic polymer and these anionic molecules leads to the formation of polyelectrolyte-surfactant complexes (PSCs). scconline.orgresearchgate.net This complexation is a fundamental process that governs the polymer's behavior in solution and its deposition mechanism during use. atamankimya.com

The interaction between this compound and an anionic surfactant is a stepwise process that is highly dependent on the surfactant concentration. researchgate.net

Initial Binding: At very low surfactant concentrations, individual surfactant molecules begin to bind to the cationic sites on the polymer chain, driven by electrostatic attraction.

Aggregate Formation: As more surfactant is added, the bound surfactant molecules start to form micelle-like aggregates along the polymer backbone.

Charge Neutralization and Coacervation: This binding continues until the positive charges on the polymer are largely neutralized by the anionic surfactant molecules. At this point, the complex becomes less soluble in water and can undergo a liquid-liquid phase separation, forming a polymer-dense, gel-like phase known as a coacervate. scconline.orgshengqingmaterials.com This phenomenon is often triggered by dilution, such as when a shampoo is rinsed from the hair. researchgate.net The coacervate is the primary vehicle that deposits the conditioning polymer onto the hair surface. shengqingmaterials.com

Re-solubilization: If the surfactant concentration is increased further, the coacervate can re-dissolve as the complexes become negatively charged and are stabilized by the excess surfactant micelles. researchgate.net

Table 3: Stages of this compound and Anionic Surfactant Interaction This table outlines the general aggregation behavior observed when an anionic surfactant is progressively added to a solution containing a cationic polymer like this compound.

Stage	Surfactant Concentration	Dominant Interaction	Resulting Structure
1	Very Low	Electrostatic binding of individual surfactant molecules	Soluble polymer-surfactant complex
2	Intermediate	Formation of micellar aggregates along the polymer chain	Soluble polymer-surfactant aggregates
3	Near Charge Stoichiometry	Charge neutralization leading to reduced solubility	Insoluble coacervate phase (phase separation) scconline.org
4	High (above CMC)	Association of polymer with excess surfactant micelles	Re-solubilized, negatively charged complexes researchgate.net

The formation of polyelectrolyte-surfactant complexes profoundly impacts the colloidal stability of a formulation. The stability of nanoparticles or other dispersed materials can be enhanced by the adsorption of polyquaterniums. nih.gov In surfactant systems, the transition between soluble complexes, insoluble coacervates, and re-solubilized aggregates represents different states of colloidal stability. nih.gov The formulation's stability depends on controlling these interactions through careful adjustment of polymer and surfactant concentrations, ionic strength, and pH to ensure the system remains in the desired state (e.g., a stable dispersion in the bottle, but forms a coacervate upon dilution). shengqingmaterials.comresearchgate.net

Film Formation and Surface Modification Phenomena

Once deposited onto a substrate, this compound molecules arrange themselves into a thin, continuous film. incibeauty.comcosmileeurope.eu This film is responsible for the compound's primary conditioning effects. The formation of this film modifies the surface properties of the substrate in several beneficial ways. ulprospector.com

The polymeric film smooths the rough, damaged topography of hair cuticles, which reduces inter-fiber friction and makes hair easier to comb, both wet and dry. ulprospector.com This surface modification also helps to align hair fibers, reducing frizz and flyaways. By forming a protective barrier, the film can shield the hair from some forms of damage and help to retain styles for longer periods. ulprospector.com The modification of the surface energy by the deposited polymer film can also alter the hydrophobicity of the hair, which can in turn influence the subsequent deposition of other conditioning agents, such as silicones. nih.gov

Theoretical Modeling and Computational Simulations of Polymer-Surface Interactions

Predictive models for the adsorption behavior of polymers on various surfaces are an active area of research, often employing thermodynamic principles and, more recently, machine learning approaches. nih.govresearchgate.net These models aim to elucidate the mechanisms of adsorption and predict outcomes based on molecular characteristics. researchgate.net However, the scientific literature lacks specific predictive models that have been developed for or validated against the adsorption behavior of this compound. While theoretical frameworks exist for modeling the adsorption of polyelectrolytes and surfactants, specific parameters and results for this compound are not provided. researchgate.net

Monte Carlo (MC) simulation is a robust computational method used to analyze complex polymer systems, including their behavior in dense phases, at interfaces, and under various physical and chemical conditions. frontiersin.org This technique allows researchers to simulate chain organization, phase behavior, and interactions with surfaces by employing probabilistic algorithms. frontiersin.orgresearchgate.net Despite the wide applicability of MC simulations in polymer science, there is no specific mention in the available literature of this method being used to analyze the system-specific behaviors or surface interactions of this compound.

As per the findings, no specific research data on the theoretical modeling or computational simulation of this compound was available. Therefore, no data tables could be generated.

Research Applications and Emerging Paradigms for Polyquaternium 9 and Related Cationic Polymers

Advanced Material Science Applications

Cationic polymers like Polyquaternium-9 play a significant role in the design and performance of advanced materials, leveraging their charge and polymeric structure.

Role in Anion Exchange Membranes for Electrochemical Devices (e.g., Fuel Cells)

Anion exchange membranes (AEMs) are critical components in alkaline polymer electrolyte fuel cells, facilitating the conduction of hydroxide (B78521) ions e3s-conferences.orgresearchgate.net. Research has explored the incorporation of cationic polymers, such as Polyquaternium-7, into AEMs to provide the necessary hydroxide conducting groups. For instance, studies have synthesized AEMs using poly(vinyl alcohol) (PVA) as a backbone polymer and Polyquaternium-7 as a copolymer to enhance ion conduction e3s-conferences.orgmsrjournal.com. The presence of quaternary ammonium (B1175870) functional groups in Polyquaternium-7 enables it to provide OH⁻ ions, acting as charge carriers and improving ion conduction within the membranes e3s-conferences.org.

The ratio of the cationic polymer to the backbone polymer influences the membrane's performance. An increase in the Polyquaternium-7 content in PVA-based AEMs has been shown to increase the ion exchange capacity (IEC) and water uptake, subsequently enhancing hydroxide conductivity e3s-conferences.orgmsrjournal.com. For example, AEMs with a Polyquaternium-7 to PVA ratio of 0.5 demonstrated the highest IEC and hydroxide conductivity values in one study e3s-conferences.org. Crosslinking methods, both thermal and chemical, are often employed to mitigate excessive swelling of these membranes, which can otherwise reduce their mechanical properties e3s-conferences.orgmsrjournal.com.

Stabilization of Nanoparticle Systems

Cationic polymers, including polyquaterniums, can act as stabilizers in nanoparticle systems, influencing their colloidal stability and properties. Research has shown that polyquaterniums can enhance the colloidal stability of nanoparticles, particularly in challenging environments like neutral and alkaline pH ranges nih.govresearchgate.netdntb.gov.ua.

For example, in the synthesis of platinum nanoparticles (PtNPs), the addition of a polyquaternium along with chitosan (B1678972) significantly improved the stability of the nanoparticles across a wider pH range (up to pH 9) compared to those stabilized with chitosan alone nih.govresearchgate.net. The diameter of nanoparticles stabilized with both chitosan and polyquaternium remained nearly constant, and the pH-dependent decrease in surface charge observed with only chitosan was attenuated by the presence of the polyquaternium nih.govresearchgate.net. This enhanced stability can also positively impact the functional properties of the nanoparticles, such as antibacterial activity nih.govresearchgate.net.

Development of Antistatic Materials

Polyquaternium compounds are recognized for their antistatic properties, which stem from their ability to reduce electrostatic charges by neutralizing electrical charges on surfaces cosmileeurope.euatamankimya.comatamanchemicals.comwikipedia.org. This makes them useful in the development of materials where static charge build-up is undesirable. While this compound is listed as having antistatic functions cosmileeurope.eu, other polyquaterniums like Polyquaternium-7 and Polyquaternium-11 are also widely used as antistatic agents, particularly in cosmetic and personal care products atamankimya.comatamanchemicals.comwikipedia.orgspecialchem.com. Their positively charged molecules can attach to negatively charged surfaces, forming a film and neutralizing static electricity atamanchemicals.com.

Environmental and Water Treatment Technologies

The cationic nature of this compound and related polymers makes them effective in interacting with negatively charged species commonly found in environmental systems and wastewater.

Flocculation and Removal of Organic/Inorganic Anions

Cationic polymers are widely used as flocculants in water and wastewater treatment to remove suspended solids and negatively charged soluble matter researchgate.netatamankimya.comatamanchemicals.com. Their strong cationic groups can destabilize and flocculate negatively charged particles and dissolved substances through electro-neutralization and bridging adsorption atamankimya.comatamanchemicals.com. This process leads to the formation of larger flocs that can be easily separated from the water atamankimya.comatamanchemicals.com.

Polyquaternium-6 (polydiallyldimethylammonium chloride, polyDADMAC), a related cationic polymer, is a well-known flocculant used in water purification for its effectiveness in flocculating, decoloring, killing algae, and removing organics atamankimya.comatamanchemicals.com. These polymers can effectively remove water-soluble anionic dyes from wastewater by forming flocculation precipitates through electrostatic interactions researchgate.net. The efficiency of flocculation can be influenced by factors such as the pH of the environment researchgate.net.

Sorption to Environmental Matrices (e.g., Humic Acid, Biosolids)

Polyquaterniums exhibit strong sorption to negatively charged surfaces, including those found in environmental matrices such as sewage sludge, suspended solids, sediment/soil minerals, and humic acids researchgate.netgriffith.edu.auresearchgate.net. This sorption behavior is a significant factor in their environmental fate researchgate.netresearchgate.netwhiterose.ac.ukresearchgate.net.

Sorption to humic acids, which are negatively charged organic molecules present in natural waters and soils, increases with increasing charge density of the polyquaternium researchgate.net. Studies have investigated the interaction between polyquaterniums, including Polyquaternium-10, and humic acid, noting that the interaction can be influenced by pH and can involve ionic reactions between the cationic groups of the polymer and the carboxylic groups of humic acid tandfonline.comresearchgate.net. The binding of polyquaterniums to dissolved organic carbon like humic acid can potentially reduce their toxicity to aquatic organisms griffith.edu.aucefic-lri.org.

Polyquaterniums also sorb strongly to sewage sludge and biosolids, which are predominantly negatively charged researchgate.netresearchgate.netgriffith.edu.auresearchgate.netprevencionintegral.comnih.gov. This sorption to wastewater treatment plant (WWTP) biosolids is considered an important factor in mitigating their release to the environment researchgate.netresearchgate.netresearchgate.net. However, the extent of partitioning to the solid phase in wastewater treatment may be less than typically assumed in regulatory risk assessment models griffith.edu.au. The partition coefficient between the aqueous phase and humic acid has been used as a surrogate for partitioning to biosolids in some studies griffith.edu.au. The presence of soil can influence the affinity of polyquaternium polymers for contaminants like perfluorooctylsulfonate (PFOS), with PFOS binding predominantly to soil-bound polymer, resulting in soil/polymer/PFOS aggregates acs.org.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	81859-24-7
Polyquaternium-6	26062-79-3
Polyquaternium-7	168563
Polyquaternium-10	135124253
Polyquaternium-11	Not Available
Polyquaternium-14	81318
Polyquaternium-28	Not Available
Polyquaternium-55	Not Available
Polyquaternium-69	748809-45-2
Humic Acid	Not Available
Chitosan	71307058
Platinum Nanoparticles	Not Applicable
Silver Nanoparticles	Not Applicable
Acrylamide (B121943)	6579
Diallyldimethylammonium chloride (DADMAC)	12388
Vinylpyrrolidone	7907
Dimethylaminoethyl methacrylate (B99206)	14203
Methacrylic acid	6580
Bromomethane (B36050)	3636
Hydroxyethyl cellulose (B213188)	Not Available
Vinyl alcohol	31285
Glutaraldehyde	3482
Perfluorooctylsulfonate (PFOS)	74457

Interactive Data Tables

Based on the provided search results, detailed quantitative data suitable for interactive tables is limited for this compound specifically in the contexts requested. However, some data points regarding related polyquaterniums in similar applications can be presented in a static table format as observed in the search results. For example, data on the performance of Polyquaternium-7 in AEMs or the stability of nanoparticles with polyquaternium could be tabularized if more specific, comparable numerical data were consistently available across sources for this compound or directly analogous polymers. The search results provided general findings and trends rather than extensive, directly comparable numerical datasets for this compound across all specified applications.

For instance, a potential static table based on search result e3s-conferences.org and msrjournal.com could illustrate the impact of Polyquaternium-7 ratio on AEM properties:

PVA/Polyquaternium-7 Mass Ratio	Ion Exchange Capacity (mmol/g)	Hydroxide Conductivity (mS/cm) at Room Temperature	Water Uptake (%)
1:0.1	-	8.84 msrjournal.com	-
1:0.2	-	11.16 msrjournal.com	-
1:0.3	-	14.55 msrjournal.com	-
1:0.4	-	16.20 msrjournal.com	-
1:0.5	1.52 e3s-conferences.org, 1.26 msrjournal.com	9.26 e3s-conferences.org, 19.09 msrjournal.com	81.36 e3s-conferences.org

This table demonstrates how increasing the Polyquaternium-7 content in a PVA-based membrane can influence key properties relevant to fuel cell applications. While this specific data is for Polyquaternium-7, it illustrates the type of quantitative findings that are relevant to the role of cationic polymers in AEMs, which is applicable by analogy to the potential research directions for this compound in similar contexts.

Chemical Synthesis and Catalysis

The application of cationic polymers and quaternary ammonium compounds in chemical synthesis and catalysis is an active area of research. These compounds can play various roles, including facilitating reactions and influencing process efficiency.

Application as Phase-Transfer Catalysts

Phase-transfer catalysis (PTC) is a technique used to facilitate reactions between reactants located in different immiscible phases, typically an aqueous phase and an organic phase. Cationic species, such as quaternary ammonium salts, are commonly employed as phase-transfer catalysts due to their ability to transport anions from the aqueous phase to the organic phase, where they can react with organic substrates. While specific research detailing the use of this compound as a phase-transfer catalyst was not found in the consulted literature, related cationic polymers, such as a copolymer of acrylamide and diallyldimethylammonium chloride (Polyquaternium-7), have been investigated for this application in heterogeneous media atamanchemicals.com. The principle involves the cationic polymer facilitating the transfer of anionic reactants across the interface between phases to enhance reaction rates atamanchemicals.com. Benzalkonium chloride, another quaternary ammonium compound, is also recognized for its use as a phase transfer agent in the chemical industry laballey.com. The potential for this compound to act as a phase-transfer catalyst would depend on its specific structure, charge density, and solubility characteristics, which could influence its ability to interact with and transport anionic species between phases.

Antimicrobial Mechanisms of Action (General Polyquaterniums as Reference for Research)

Polyquaterniums and other quaternary ammonium compounds (QACs) are known for their antimicrobial properties, which are primarily attributed to their interaction with microbial cell membranes. Research in this area provides insights into the general mechanisms by which these cationic polymers exert their effects.

Membrane Disruption and Cellular Permeability Studies

Cationic polymers, including various polyquaterniums, interact with the negatively charged surface of microbial cell membranes. This interaction can lead to membrane disruption and increased cellular permeability, ultimately resulting in cell death thegoodscentscompany.comnih.govnih.govfishersci.dk. Studies on Polyquaternium-1 (PQ-1), for instance, have shown its ability to induce K+ leakage from bacteria and Candida albicans, indicating damage to the cytoplasmic membrane nih.gov. PQ-1 has also been shown to cause lysis of spheroplasts of Serratia marcescens nih.gov. The mechanism involves the quaternary ammonium groups interacting with the lipid bilayer of microbial cell membranes, leading to distortion and potential lysis thegoodscentscompany.comnih.gov. Research using techniques like transmission electron microscopy (TEM) can visualize membrane disruption, while fluorescence resonance energy transfer (FRET) assays can track polymer-membrane binding kinetics, and liposome (B1194612) models can quantify permeability changes via fluorescent dye leakage assays thegoodscentscompany.com.

Factors Influencing Antimicrobial Activity (e.g., Alkyl Chain Length, Cationic Sites)

The antimicrobial activity of cationic polymers and QACs is influenced by several structural factors, including the charge density and the nature and length of hydrophobic substituents, such as alkyl chains nih.govwikipedia.orgnih.gov. A high positive charge density is believed to enhance the interaction of the cationic groups with the negatively charged cytoplasmic membrane nih.gov. The length of the substituent chain can influence the hydrophobicity of the quaternary group, which further strengthens the interaction with microbial membranes nih.gov. Studies on various polyquaterniums and QACs have shown that the optimal alkyl chain length for maximum antimicrobial activity is often in the range of 10 to 16 carbons wikipedia.orgnih.gov. The number of cationic sites per monomer unit can also impact activity; for example, Polyquaternium-2, with two quaternary ammonium sites per monomer, demonstrated high antimicrobial activity among tested polymers in one study wikipedia.orgnih.gov. However, the relationship between structure and activity can be complex and may vary depending on the specific polymer and target microorganism nih.gov.

Bio-Interfacial Science (Excluding Human Clinical Data and Safety Profiles)

Bio-interfacial science explores the interactions between materials and biological surfaces. Cationic polymers like this compound can interact with negatively charged biological interfaces through electrostatic forces.

Interactions with Biological Substrates (e.g., Keratin (B1170402) Fiber Analogs, Stratum Corneum Surrogates)

The interaction of cationic polymers, including this compound, with biological substrates such as keratin (the primary protein in hair) and stratum corneum (the outermost layer of the skin) is predominantly driven by electrostatic forces. chemicalbook.comcosmileeurope.eu At typical physiological pH levels, both keratin and the stratum corneum possess a net negative charge. The positive charges along the backbone of cationic polymers like this compound are electrostatically attracted to these anionic sites on the biological surfaces, leading to adsorption and deposition. chemicalbook.comcosmileeurope.eu

Research on cationic polymers, including studies utilizing neonatal rat stratum corneum membranes as surrogates for human skin, has demonstrated that the efficacy of polymer deposition on skin can be comparable to that observed on hair fibers. chemicalbook.com This substantivity, or the ability of the polymer to adsorb onto and remain on the substrate, is a key property enabling the functional benefits of this compound in various applications. chemicalbook.com

The nature and extent of the interaction between cationic polymers and biological substrates are influenced by several factors. These include the molecular weight and charge density of the polymer, the pH of the surrounding medium, and the specific properties of the biological substrate, such as the degree of damage in the case of hair fibers and the isoelectric point of the proteins present. Higher charge density and appropriate molecular weight generally enhance the electrostatic attraction and subsequent deposition of the polymer onto the negatively charged surface.

Model surfaces that mimic the chemical and topographical complexity of biological substrates like hair and skin are frequently employed in research to gain a better understanding of these interactions. These model systems allow for controlled studies of adsorption processes and the factors influencing them.

Mechanisms of Adhesion and Durability on Complex Surfaces

The adhesion of this compound and other cationic polymers to complex surfaces, particularly biological ones, is primarily mediated by coulombic interactions between the positively charged polymer segments and the negatively charged sites on the surface. This electrostatic attraction facilitates the initial deposition and retention of the polymer layer.

Beyond initial electrostatic attraction, other factors can influence the adhesion and durability of the deposited polymer film on complex surfaces. These include the specific chemical composition and topography of the surface, the presence of other components in the formulation (such as surfactants), and environmental conditions like pH, ionic strength, and temperature.

The interaction between cationic polymers and surfactants, particularly anionic surfactants, can lead to the formation of polyelectrolyte-surfactant complexes. The behavior and adsorption of these complexes onto surfaces are crucial for the performance of formulations, such as hair conditioners. The adsorption of these complexes is influenced by the properties of both the polymer and the surfactant, as well as the characteristics of the solution and the surface.

Future Research Directions and Unexplored Avenues for Polyquaternium 9

Development of Novel Synthetic Routes and Polymer Architectures with Enhanced Functionality

Advanced Polymerization Techniques: Methods such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization have been successfully used for the synthesis of the precursor, poly(DMAEMA). cmu.edunih.gov These techniques enable the production of polymers with well-defined structures, predictable molecular weights, and narrow molecular weight distributions, which are critical for fine-tuning performance. nih.gov

Novel Polymer Architectures: Beyond linear chains, CRP methods facilitate the creation of complex polymer architectures with unique properties. cardiff.ac.uk Research into novel structures for quaternized poly(DMAEMA) is an active area:

Star-shaped Polymers: Synthesized using a "core-first" approach via ATRP, these multi-arm structures present a high density of cationic charges in a compact form. acs.orgresearchgate.netnih.gov This architecture could lead to enhanced substantivity on negatively charged surfaces like hair and skin.

Branched and Hyperbranched Polymers: These structures can be created by regulating intermolecular and intramolecular propagation reactions and may offer different rheological and film-forming properties compared to their linear counterparts. cardiff.ac.uk

Block Copolymers: By incorporating blocks of other monomers, researchers can introduce new functionalities. For example, a hydrophobic block could enhance deposition from a surfactant system, while a thermo-responsive block could enable new "smart" material applications. nih.gov

The functionalization of these advanced architectures can lead to materials with significantly enhanced properties, such as improved conditioning, stronger film formation, or stimuli-responsive behavior. mdpi.com

In-depth Understanding of Molecular-Level Interaction Dynamics in Complex Systems

The efficacy of Polyquaternium-9 in formulations like shampoos and conditioners depends on its interactions with other components (surfactants, silicones) and its deposition onto surfaces like hair keratin (B1170402). atamanchemicals.com While the primary mechanism is understood to be electrostatic attraction between the cationic polymer and anionic surfaces, the molecular-level dynamics are highly complex. wikipedia.org

Future research will focus on elucidating these interactions using advanced analytical techniques and computational modeling. The key areas of investigation include:

Polymer-Surfactant Complexation: In formulations containing anionic surfactants, this compound can form complexes that influence solubility, viscosity, and deposition efficiency. taylorfrancis.com Understanding the thermodynamics of this complexation is crucial for optimizing formulations to achieve desired effects, such as coacervate formation upon dilution for enhanced conditioning.

Surface Adsorption and Conformation: The way the polymer adsorbs onto a surface like hair—whether it lies flat, forms loops, or extends its side chains—dictates its functional effect (e.g., lubrication, volume). Spectroscopic techniques and molecular simulations can provide insight into the conformation of the adsorbed polymer chains.

Hydration Shell Dynamics: The arrangement of water molecules around the quaternary ammonium (B1175870) groups influences the polymer's solubility and interaction with other species. Molecular dynamics simulations, which have been used to study similar cationic polymers, can reveal the structure of these hydration shells and their role in the polymer's function. chemrxiv.org

A detailed molecular-level understanding will enable the rational design of polymers and formulations for superior performance, moving beyond the current trial-and-error approach. researchgate.net

Expansion into Novel Material Science Applications Beyond Current Paradigms

While its current applications are concentrated in personal care, the inherent properties of this compound—a strong, permanently charged cationic polymer—make it a candidate for a range of advanced material science applications.

Potential Application Area	Underlying Principle	Research Focus
Biomedical Materials	The cationic polymer can form complexes (polyplexes) with negatively charged genetic material (DNA, RNA).	Development of quaternized PDMAEMA-based non-viral vectors for gene delivery. nih.gov
Antimicrobial Surfaces	The positive charges interact with and disrupt negatively charged bacterial cell membranes, leading to cell death.	Creation of coatings and materials with covalently bonded quaternized PDMAEMA stars for antibacterial applications against strains like E. coli. mdpi.com
Water Treatment	Acts as a flocculant, neutralizing and aggregating negatively charged colloidal particles and soluble dyes in wastewater.	Synthesis of highly cationic flocculants for the efficient removal of water-soluble anionic dyes from industrial effluents. researchgate.net
Textile Finishing	The polymer can deposit onto negatively charged textile fibers to provide conditioning, antistatic, or other functional finishes.	Use in main wash cycles to condition a wide range of textiles, including proteinaceous and synthetic fibers. google.com
Specialty Coatings	Forms a continuous, durable film on various substrates, potentially providing antistatic or protective layers.	Exploration of thin film applications where surface charge modification is required. korvustech.com

These emerging applications leverage the polymer's fundamental cationic nature to address challenges in fields far beyond cosmetics, representing a significant avenue for future growth.

Sustainable Synthesis and Environmental Impact Mitigation Strategies in Polymer Design

The long-term viability of any polymer is linked to its environmental footprint. For this compound, this involves addressing both its synthesis and its end-of-life impact. Future research will increasingly focus on green chemistry principles and sustainability metrics.

Greener Monomer Synthesis: The precursor monomer, DMAEMA, is typically produced via transesterification. google.comsintez-oka.com Research into more sustainable routes could involve using bio-based feedstocks or employing more efficient, reusable catalysts to reduce energy consumption and waste.

Life Cycle Assessment (LCA): A comprehensive "cradle-to-gate" LCA of this compound has yet to be performed. Such an assessment, which has been applied to other acrylic polymers, would quantify the environmental impacts associated with raw material extraction, synthesis, and processing. mdpi.comchalmers.semdpi.com This data is essential for identifying hotspots and guiding the development of more sustainable alternatives.

Biodegradability: Acrylic polymers are generally known for their persistence in the environment. nih.gov A critical area of research is the design of this compound analogues with built-in biodegradability. This could involve incorporating cleavable linkages into the polymer backbone that break down under specific environmental conditions, mitigating concerns about long-term accumulation.

Integration with Advanced Analytical and Computational Tools for Predictive Modeling and Design

The traditional method of polymer development, relying on empirical trial-and-error, is time-consuming and inefficient. researchgate.net The integration of computational and data-driven approaches offers a paradigm shift, enabling predictive design and accelerating innovation.

Molecular Modeling and Simulation: Computational chemistry can simulate polymer behavior at the molecular level. semanticscholar.org Techniques like Molecular Dynamics (MD) can be used to predict how a novel this compound architecture will interact with surfactants or adsorb to a keratin surface, allowing for in silico screening before synthesis.

Machine Learning (ML): By training algorithms on existing data, ML models can predict the properties of new polymers. mdpi.com This approach can be used to establish quantitative structure-property relationships (QSPR), rapidly screening vast libraries of potential monomer combinations and polymer architectures to identify candidates with desired properties, such as optimized film-forming capabilities or specific interaction strengths. umass.eduacs.org For instance, ML could predict the final properties of a polymer coating based on its formulation inputs, significantly reducing development time. umass.edu

By combining these predictive tools, researchers can move towards a more rational design process, creating bespoke this compound variants tailored for specific, high-value applications with greater speed and efficiency.

Q & A

Q. How can researchers improve transparency in reporting this compound’s polymer characterization data?

• Methodological Answer : Adhere to Mw/Mn polydispersity reporting via gel permeation chromatography (GPC). Disclose solvent systems, column specifications, and calibration standards. Deposit raw chromatograms in supplementary materials and cross-validate with MALDI-TOF mass spectrometry. Use the FAIR principles (Findable, Accessible, Interoperable, Reusable) for data archiving .